2-(N,N-Dimethylamino)-3-formyl-4-iodopyridine

• IUPAC Name: 2-(dimethylamino)-4-iodopyridine-3-carbaldehyde
• InChI: InChI=1S/C8H9IN2O/c1-11(2)8-6(5-12)7(9)3-4-10-8/h3-5H,1-2H3
• InChI Key: BFSSIZXXDZOAQZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=C1C=O)I
• Molecular Formula: C8H9IN2O
• DSSTOX Substance ID: DTXSID40650104
• Molecular Weight: 276.07 g/mol
• CAS RN: 944709-71-1

Description

The compound “2-(N,N-Dimethylamino)-3-formyl-4-iodopyridine” is a type of organic compound. It likely contains a pyridine ring, which is a basic six-membered ring with one nitrogen atom. The N,N-dimethylamino group suggests the presence of a tertiary amine, which could impart basic properties to the molecule.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds often involve reactions such as nucleophilic substitution or coupling reactions.

Scientific Research Applications

• Chemical Reactions and Synthesis :

  • Ying Cheng et al. (2001) explored the reactions of 2-formamidopyridine with N,N-dimethylaniline, leading to unexpected products like tris(4-dimethylaminophenyl)methane (Cheng, Jiao, Williams, & Cohn, 2001).
  • Zhang Li-juan (2011) focused on synthesizing acridine-4-formamide derivatives using 4-carboxy-acridone, introducing N-(2-dimethylamino)ethyl in various positions to form new compounds (Zhang Li-juan, 2011).

• Biological Evaluation and Potential in Medicine :

  • M. Ono et al. (2005) synthesized a series of (E)-3-styrylpyridine derivatives as potential diagnostic imaging agents for Alzheimer's disease, with compounds showing high binding affinity to amyloid plaques (Ono et al., 2005).
  • F. De Angelis et al. (2007) conducted a study on cationic Ir(III) complexes, revealing the potential of these complexes in OLED applications and how ligand functionalization can tune phosphorescence wavelength and enhance emission quantum yields (De Angelis et al., 2007).

• Photochemical Transformations :

  • Jack L. R. Williams et al. (1965) investigated the photochemical behavior of various substituted trans-2-styrylpyridines, including 4′-dimethylamino derivatives, and their transformation into different isomers and dimers upon ultraviolet irradiation (Williams et al., 1965).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if used in biological systems, it might interact with biological macromolecules in a specific manner.

Safety and Hazards

While specific safety data for this compound is not available, similar compounds can pose hazards such as skin and eye irritation, and respiratory irritation. Always handle chemicals with appropriate safety measures.

Future Directions

The future directions would depend on the specific applications of this compound. It could potentially be used in various fields such as medicinal chemistry, materials science, or chemical synthesis.